Cas no 1805143-75-2 (Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate
• CAS No: 1805143-75-2
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 4796718
• Update Time: 2025-11-05

Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate

• Inchi： 1S/C12H13N3O4/c1-2-19-12(16)5-10-9(7-14)3-8(6-13)4-11(10)15(17)18/h3-4H,2,5,7,14H2,1H3
• InChI Key： AVPRQONLCZKVRR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC(C#N)=CC=1CN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate

Comprehensive Overview of Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate (CAS No. 1805143-75-2)

Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate (CAS No. 1805143-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitro, cyano, and aminomethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive compounds.

The molecular structure of Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate features a phenylacetate backbone, which is often associated with enhanced bioavailability and metabolic stability. This attribute aligns with current trends in precision medicine and targeted therapy, where optimizing drug-like properties is critical. The presence of the cyano group (-CN) and nitro group (-NO₂) further enhances its reactivity, enabling diverse derivatization pathways for custom synthesis.

In recent years, the demand for high-purity intermediates like Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. Its role in constructing heterocyclic scaffolds—a hot topic in medicinal chemistry—has been highlighted in several peer-reviewed studies. For instance, the compound’s electron-withdrawing nitro and cyano groups facilitate nucleophilic aromatic substitution reactions, a key step in synthesizing benzimidazole and quinazoline derivatives.

From an industrial perspective, Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate is often discussed in the context of green chemistry and sustainable synthesis. Modern laboratories prioritize atom-efficient protocols to minimize waste, and this compound’s multifunctional design supports such initiatives. Its compatibility with catalytic hydrogenation and microwave-assisted synthesis—two techniques frequently searched in AI-driven chemical databases—further underscores its versatility.

Another area of interest is the compound’s potential role in agrochemical innovation. With growing global emphasis on crop protection and pesticide efficiency, researchers are investigating nitrophenyl-based analogs for their herbicidal and fungicidal properties. The aminomethyl moiety in Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate could serve as a strategic anchor for designing biodegradable agrochemicals, addressing environmental concerns linked to traditional pesticides.

Quality control and analytical profiling of Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with the FAIR data principles (Findable, Accessible, Interoperable, Reusable), a trending framework in open science initiatives.

In summary, Ethyl 2-aminomethyl-4-cyano-6-nitrophenylacetate (CAS No. 1805143-75-2) represents a multifaceted tool for modern chemists. Its applications span drug discovery, material science, and sustainable agriculture, reflecting the interdisciplinary nature of contemporary chemical research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven synthesis.